Cas no 1464948-54-6 ({1-(thiophen-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(thiophen-2-yl)methylcyclopropyl}methanol
• CAS No: 1464948-54-6
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5939702
• PubChem ID: 66025883
• Update Time: 2025-06-28

{1-(thiophen-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(thiophen-2-yl)methylcyclopropyl}methanol
• EN300-1867345
• AKOS015368262
• 1464948-54-6
• {1-[(thiophen-2-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C9H12OS/c10-7-9(3-4-9)6-8-2-1-5-11-8/h1-2,5,10H,3-4,6-7H2
• InChI Key： CJMQZUBHUNVWGL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1(CO)CC1

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.5Ų

Additional information on {1-(thiophen-2-yl)methylcyclopropyl}methanol

Chemical Profile of {1-(thiophen-2-yl)methylcyclopropyl}methanol (CAS No. 1464948-54-6)

{1-(thiophen-2-yl)methylcyclopropyl}methanol, identified by its Chemical Abstracts Service (CAS) number 1464948-54-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclopropyl ring substituted with a thiophene moiety and an alcohol functional group. The presence of these structural elements imparts distinct chemical properties and potential biological activities, making it a subject of interest for further investigation and development.

The molecular structure of {1-(thiophen-2-yl)methylcyclopropyl}methanol consists of a cyclopropyl group attached to a thiophene ring, which is further linked to a methyl group via an alcohol (-OH) functional group. This arrangement creates a rigid framework with aromatic and aliphatic characteristics, contributing to its diverse chemical behavior. The thiophene ring, known for its electron-deficient nature, can participate in various interactions with biological targets, while the cyclopropyl group introduces steric hindrance that may influence binding affinity and selectivity.

In recent years, there has been growing interest in the development of small molecules that incorporate heterocyclic structures, such as thiophene derivatives, due to their potential applications in drug discovery. {1-(thiophen-2-yl)methylcyclopropyl}methanol represents an example of how such structural motifs can be integrated into novel compounds with therapeutic potential. Researchers have been exploring the pharmacological properties of thiophene-containing compounds for their roles in modulating various biological pathways, including those relevant to neurological disorders, inflammation, and cancer.

One of the key areas where {1-(thiophen-2-yl)methylcyclopropyl}methanol has shown promise is in the context of central nervous system (CNS) disorders. The combination of the cyclopropyl and thiophene moieties may facilitate interactions with specific neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary studies have suggested that derivatives of this compound could exhibit neuroprotective effects by inhibiting oxidative stress and modulating inflammatory responses in neural cells. These findings align with the broader trend in medicinal chemistry toward identifying molecules that can cross the blood-brain barrier and exert therapeutic effects within the CNS.

Furthermore, the alcohol functional group in {1-(thiophen-2-yl)methylcyclopropyl}methanol provides a site for further chemical modification, enabling the synthesis of more complex derivatives with enhanced pharmacological properties. Functionalization strategies such as etherification or esterification can be employed to tailor the solubility, stability, and bioavailability of the compound. Such modifications are crucial for optimizing drug-like characteristics and improving therapeutic efficacy in preclinical and clinical settings.

The synthesis of {1-(thiophen-2-yl)methylcyclopropyl}methanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cross-coupling reactions between halogenated thiophenes and organometallic reagents, followed by functional group transformations to introduce the cyclopropyl and alcohol moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive pharmacological evaluations.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the binding interactions of {1-(thiophen-2-yl)methylcyclopropyl}methanol with biological targets. Docking studies have revealed potential binding modes with receptors such as GABA-A or serotonin receptors, which are implicated in conditions like epilepsy or depression. These computational insights have guided experimental efforts by providing hypotheses on how structural modifications might improve binding affinity and selectivity.

The pharmacokinetic profile of {1-(thiophen-2-yl)methylcyclopropyl}methanol is another critical aspect that has been investigated. In vitro studies have assessed its metabolic stability, solubility, and distribution patterns across different tissues. These parameters are essential for predicting how the compound will behave within the body and for designing appropriate dosing regimens. Additionally, ex vivo experiments have explored its interaction with cytochrome P450 enzymes, which are responsible for metabolizing many pharmaceuticals.

Recent advancements in analytical chemistry have facilitated high-throughput screening (HTS) approaches for evaluating the biological activity of {1-(thiophen-2-yl)methylcyclopropyl}methanol. HTS platforms allow researchers to rapidly test thousands of compounds against various biological assays, identifying those with promising activity profiles. This high-throughput approach has accelerated the discovery process by narrowing down candidate molecules for further optimization.

The role of {1-(thiophen-2-yl)methylcyclopropyl}methanol in drug development is also influenced by its potential as a building block for more complex scaffolds. Medicinal chemists often use such core structures as starting points for generating libraries of derivatives through combinatorial chemistry or parallel synthesis techniques. These libraries can then be screened to identify lead compounds with desired pharmacological properties.

In conclusion,{1-(thiophen-2-yl)methylcyclopropyl}methanol (CAS No. 1464948-54-6) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of cyclopropyl and thiophene moieties offers opportunities for developing novel therapeutics targeting neurological and other diseases. Ongoing research continues to explore its pharmacological properties, synthetic pathways, and preclinical potential, positioning it as a valuable asset in the quest for new medicines.